Cas no 76210-45-2 (2-Methyl-4-(prop-1-en-2-yl)aniline)

2-Methyl-4-(prop-1-en-2-yl)aniline is a substituted aniline derivative featuring a methyl group at the 2-position and an isopropenyl group at the 4-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive amino group allows for further functionalization, while the isopropenyl moiety offers opportunities for polymerization or cross-linking applications. The structural features of this compound contribute to its utility in fine chemical manufacturing, where precise substitution patterns are critical. It is typically handled under controlled conditions due to the reactivity of the aniline group.

2-Methyl-4-(prop-1-en-2-yl)aniline structure

76210-45-2 structure

Product Name:2-Methyl-4-(prop-1-en-2-yl)aniline

CAS No:76210-45-2

MF:C₁₀H₁₃N

MW:147.216922521591

CID:1095130

PubChem ID:20427162

Update Time:2025-06-07

2-Methyl-4-(prop-1-en-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4-(prop-1-en-2-yl)aniline
- BDA21045
- 2-methyl-4-prop-1-en-2-ylaniline
- 76210-45-2
- SCHEMBL11010663
- AKOS006365743
- Inchi： 1S/C10H13N/c1-7(2)9-4-5-10(11)8(3)6-9/h4-6H,1,11H2,2-3H3
- InChI Key： FEECFVMAYXYYIF-UHFFFAOYSA-N
- SMILES： NC1=CC=C(C(=C)C)C=C1C

Computed Properties

Exact Mass: 147.104799419g/mol
Monoisotopic Mass: 147.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

2-Methyl-4-(prop-1-en-2-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019148205-1g	2-Methyl-4-(prop-1-en-2-yl)aniline	76210-45-2	95%	1g	$540.75	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1742204-1g	2-Methyl-4-(prop-1-en-2-yl)aniline	76210-45-2	98%	1g	￥4368.00	2024-07-28
Crysdot LLC	CD12035746-1g	2-Methyl-4-(prop-1-en-2-yl)aniline	76210-45-2	95+%	1g	$645	2024-07-24